6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C25H27ClN2O3S
• Molecular Weight: 471 g/mol
• IUPAC Name: 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(furan-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C25H27ClN2O3S/c1-25(2,3)16-8-11-19-20(13-16)32-24(28-22(29)15-6-9-17(26)10-7-15)21(19)23(30)27-14-18-5-4-12-31-18/h4-7,9-10,12,16H,8,11,13-14H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key: SWNOVTSOIBTCDP-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NCC3=CC=CO3)NC(=O)C4=CC=C(C=C4)Cl

Description

6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic compound that has gained significant interest in scientific research due to its potential use in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves its interaction with various cellular targets, such as enzymes and receptors. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to interact with the cannabinoid receptor CB1, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
The compound has been shown to exhibit various biochemical and physiological effects, depending on the target and concentration. In vitro studies have shown that it can inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to reduce inflammation and pain in animal models. However, its effects on human subjects are yet to be fully understood.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments, including its high purity and stability. It is also readily available in large quantities, making it suitable for high-throughput screening. However, its limitations include its low solubility in water, which can make it challenging to use in certain assays.

Future Directions

There are several future directions for research on 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One direction is to further investigate its potential use in medicine, particularly in the treatment of neurodegenerative diseases. Another direction is to explore its potential use in agriculture, particularly as a natural alternative to traditional pesticides. Additionally, further research is needed to fully understand its mechanism of action and its effects on human subjects.

Synthesis Methods

The synthesis of 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-furylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves a multi-step process that includes the reaction of various reagents, such as tert-butylamine, 4-chlorobenzoyl chloride, and 2-furylmethylamine. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization.

Scientific Research Applications

The compound has been extensively studied for its potential use in various fields of scientific research. In medicine, it has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In agriculture, it has been shown to have insecticidal properties, making it a potential alternative to traditional pesticides. In environmental science, it has been studied for its potential use in water treatment and pollution control.